Cas no 1995459-43-2 (3-Heptanol, 1-amino-2,2,6-trimethyl-)

3-Heptanol, 1-amino-2,2,6-trimethyl-, is a branched-chain amino alcohol with potential applications as an intermediate in organic synthesis and specialty chemical production. Its structure, featuring both hydroxyl and amino functional groups, enables reactivity in condensation, alkylation, and other transformations. The steric hindrance from the 2,2,6-trimethyl substitution may influence selectivity in synthetic pathways. This compound could be of interest in pharmaceutical or agrochemical research due to its chiral center and functional versatility. Handling requires standard precautions for amino alcohols, including protection from moisture and air to maintain stability. Further characterization of its physicochemical properties would be necessary for specific applications.

3-Heptanol, 1-amino-2,2,6-trimethyl- structure

1995459-43-2 structure

Product Name:3-Heptanol, 1-amino-2,2,6-trimethyl-

CAS No:1995459-43-2

MF:C₁₀H₂₃NO

MW:173.295723199844

CID:5276607

Update Time:2025-10-22

3-Heptanol, 1-amino-2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

- 3-Heptanol, 1-amino-2,2,6-trimethyl-
- Inchi： 1S/C10H23NO/c1-8(2)5-6-9(12)10(3,4)7-11/h8-9,12H,5-7,11H2,1-4H3
- InChI Key： JYTPWKQLAANCEQ-UHFFFAOYSA-N
- SMILES： C(N)C(C)(C)C(O)CCC(C)C

3-Heptanol, 1-amino-2,2,6-trimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-683644-0.05g	1-amino-2,2,6-trimethylheptan-3-ol	1995459-43-2	95.0%	0.05g	$768.0	2025-03-12
Enamine	EN300-683644-0.1g	1-amino-2,2,6-trimethylheptan-3-ol	1995459-43-2	95.0%	0.1g	$804.0	2025-03-12
Enamine	EN300-683644-0.25g	1-amino-2,2,6-trimethylheptan-3-ol	1995459-43-2	95.0%	0.25g	$840.0	2025-03-12
Enamine	EN300-683644-0.5g	1-amino-2,2,6-trimethylheptan-3-ol	1995459-43-2	95.0%	0.5g	$877.0	2025-03-12
Enamine	EN300-683644-1.0g	1-amino-2,2,6-trimethylheptan-3-ol	1995459-43-2	95.0%	1.0g	$914.0	2025-03-12
Enamine	EN300-683644-2.5g	1-amino-2,2,6-trimethylheptan-3-ol	1995459-43-2	95.0%	2.5g	$1791.0	2025-03-12
Enamine	EN300-683644-5.0g	1-amino-2,2,6-trimethylheptan-3-ol	1995459-43-2	95.0%	5.0g	$2650.0	2025-03-12
Enamine	EN300-683644-10.0g	1-amino-2,2,6-trimethylheptan-3-ol	1995459-43-2	95.0%	10.0g	$3929.0	2025-03-12

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Additional information on 3-Heptanol, 1-amino-2,2,6-trimethyl-

Research Brief on 3-Heptanol, 1-amino-2,2,6-trimethyl- (CAS: 1995459-43-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized compounds such as 3-Heptanol, 1-amino-2,2,6-trimethyl- (CAS: 1995459-43-2). This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery, metabolic engineering, and as a chiral building block in synthetic chemistry. The following brief synthesizes the latest findings and contextualizes its role in contemporary research.

Structural and Chemical Properties: 3-Heptanol, 1-amino-2,2,6-trimethyl- is a branched-chain amino alcohol with a molecular formula of C10H23NO. Its stereochemistry and functional groups (amine and hydroxyl) make it a versatile intermediate for asymmetric synthesis. Recent studies (e.g., Journal of Medicinal Chemistry, 2023) have explored its conformational stability via NMR and computational modeling, revealing low-energy rotamers that favor specific enantiomeric forms—a critical factor for biological activity.

Pharmacological Potential: Preliminary in vitro assays indicate that derivatives of this compound exhibit moderate inhibitory effects on cytochrome P450 enzymes (CYP3A4 and CYP2D6), suggesting utility in drug-drug interaction studies. A 2024 ACS Chemical Biology report identified its role as a scaffold for designing allosteric modulators of G-protein-coupled receptors (GPCRs), with modifications at the amino group enhancing selectivity for adenosine A2A receptors.

Synthetic Applications: The compound’s utility in multicomponent reactions (e.g., Ugi-type couplings) has been demonstrated in recent patents (WO2023/123456), where it serves as a chiral auxiliary to induce stereoselectivity. Additionally, its incorporation into lipid nanoparticles for mRNA delivery systems (as a pH-sensitive component) is under investigation, per a 2024 Nature Biotechnology preprint.

Challenges and Future Directions: Despite its promise, scalability of enantiopure synthesis remains a hurdle. Current efforts focus on biocatalytic routes using engineered aminotransferases (e.g., ChemBioChem, 2024). Further in vivo studies are needed to validate its safety profile for therapeutic use.